Cas no 944905-91-3 (2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine
• CAS No: 944905-91-3
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• CID: 1031949
• PubChem ID: 55263674
• Update Time: 2025-04-20

2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine
• 2-Chloromethyl-4-trifluoromethyl-pyrimidine
• 944905-91-3
• CEVIJOALFRBIOW-UHFFFAOYSA-N
• J-506293
• AB59402
• F19649
• DTXSID20717062
• AKOS006304843
• EN300-7493988
• DB-354924

• MDL： MFCD10697346
• Inchi： 1S/C6H4ClF3N2/c7-3-5-11-2-1-4(12-5)6(8,9)10/h1-2H,3H2
• InChI Key： CEVIJOALFRBIOW-UHFFFAOYSA-N
• SMILES： ClCC1=NC=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 196.0015103g/mol
• Monoisotopic Mass: 196.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives